Cas no 1470-57-1 (2-Hydroxy-5-methylbenzophenone)

• Product Name: 2-Hydroxy-5-methylbenzophenone
• CAS No: 1470-57-1
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• MDL: MFCD00002379
• CID: 142353
• PubChem ID: 73851
• Update Time: 2025-06-14

2-Hydroxy-5-methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• Methanone,(2-hydroxy-5-methylphenyl)phenyl-
• 2-Hydroxy-5-methylbenzophenone
• 2-​Hydroxy-​5-​methylbenzophenone
• RARECHEM FH 1L 0064
• 2-Benzoyl-4-methylphenol
• 5-Methyl-2-hydroxybenzophenone
• 2'-HYDROXY 5'-METHYL BENZOPHENONE
• Benzophenone, 2-hydroxy-5-methyl-
• (2-Hydroxy-5-methylphenyl)phenylmethanone
• 2-Hydroxy-5-methylbenzophenone 99%
• 2-Hydroxy-5-methylbenzophenone,99%
• Methanone, (2-hydroxy-5-methylphenyl)phenyl-
• (2-hydroxy-5-methylphenyl)(phenyl)methanone
• (2-hydroxy-5-methylphenyl)-phenylmethanone
• 2-Hydroxy-5-Methyl-Benzophenone
• OQERFUGURPLBQH-UHFFFAOYSA-N
• 85W615BMP7
• NSC296
• DSSTox_CID_27857
• DSSTox_RID_82610
• Oprea1_337237
• DSSTox_GSID_47881
• NSC-2

• MDL： MFCD00002379
• Inchi： 1S/C14H12O2/c1-10-7-8-13(15)12(9-10)14(16)11-5-3-2-4-6-11/h2-9,15H,1H3
• InChI Key： OQERFUGURPLBQH-UHFFFAOYSA-N
• SMILES： OC1C=CC(C)=CC=1C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 212.08400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: powder
• Density: 1.1035 (rough estimate)
• Melting Point: 81.0 to 85.0 deg-C
• Boiling Point: 312.08°C (rough estimate)
• Refractive Index: 1.6000 (estimate)
• PSA: 37.30000
• LogP: 2.93160
• Solubility: Not determined

2-Hydroxy-5-methylbenzophenone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：(BD75702)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2-Hydroxy-5-methylbenzophenone

Comprehensive Guide to 2-Hydroxy-5-methylbenzophenone (CAS No. 1470-57-1): Properties, Applications, and Industry Insights

2-Hydroxy-5-methylbenzophenone (CAS No. 1470-57-1) is a versatile organic compound widely recognized for its unique chemical properties and broad applications across multiple industries. This benzophenone derivative is particularly valued for its role as a UV absorber and intermediate in organic synthesis. With increasing demand for light-stable materials and high-performance additives, this compound has garnered significant attention from researchers and manufacturers alike.

The molecular structure of 2-Hydroxy-5-methylbenzophenone features a hydroxyl group and a methyl substituent on the benzophenone backbone, which enhances its solubility and reactivity. This structural configuration makes it an excellent candidate for polymer stabilization and photoprotective formulations. Recent studies highlight its effectiveness in cosmetic sunscreens and coatings, aligning with the growing consumer focus on sustainable UV protection.

In the pharmaceutical sector, CAS 1470-57-1 serves as a critical building block for synthesizing bioactive molecules. Its ability to absorb UV radiation while maintaining stability under harsh conditions makes it ideal for drug delivery systems and medical device coatings. Industry experts frequently search for "2-Hydroxy-5-methylbenzophenone suppliers" and "safety data sheet for 1470-57-1," reflecting its commercial relevance.

Environmental considerations are another key driver of interest in this compound. As regulations tighten around eco-friendly additives, 2-Hydroxy-5-methylbenzophenone is being evaluated for its biodegradability and low toxicity profile. Researchers are exploring its potential in green chemistry applications, such as water treatment and renewable energy technologies.

From a technical perspective, the synthesis of 2-Hydroxy-5-methylbenzophenone involves Friedel-Crafts acylation followed by selective methylation, ensuring high purity and yield. Analytical methods like HPLC and GC-MS are commonly employed to verify its quality, addressing frequent queries such as "how to test 2-Hydroxy-5-methylbenzophenone purity."

The compound's thermal stability (up to 200°C) and compatibility with plastics and resins make it indispensable in automotive and electronics manufacturing. Innovations in nanomaterial composites further expand its utility, with patents citing its use in anti-aging coatings and optical films.

Market trends indicate a steady rise in demand for CAS 1470-57-1, fueled by advancements in personal care products and industrial coatings. Suppliers emphasizing "high-purity 2-Hydroxy-5-methylbenzophenone" and "custom synthesis services" are capitalizing on niche opportunities. For laboratories, proper storage in amber glass containers is recommended to prevent photodegradation.

In conclusion, 2-Hydroxy-5-methylbenzophenone (CAS No. 1470-57-1) stands at the intersection of innovation and practicality. Its multifaceted applications—from cosmetics to advanced materials—underscore its importance in modern chemistry. As industries prioritize performance and sustainability, this compound will continue to play a pivotal role in shaping future technologies.